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Compound of Interest |

Compound Name: Diethyl(ethylsulfamoyl)amine
CAS No.: 1094661-86-5
Cat. No.: B1452642
Get Quote
. J

Diethyl(ethylsulfamoyl)amine (CAS: 1094661-86-5) is a highly specialized sulfamide
derivative utilized extensively in medicinal chemistry and drug development. Serving as a
foundational scaffold for enzyme inhibitors and a bioisostere for sulfonamides, its unique
chemical properties require strict adherence to laboratory safety protocols. This guide provides
researchers with a causality-driven, self-validating framework for the safe handling,
preparation, and disposal of this compound.

Hazard Identification & Mechanistic Toxicology

Understanding the chemical behavior of Diethyl(ethylsulfamoyl)amine is critical for predicting
and mitigating its hazards. The sulfamoyl group (-SO2NRz2) is generally stable but can undergo
hydrolysis when exposed to strong acids, bases, or prolonged environmental moisture. This
hydrolytic degradation can release irritating amine byproducts (such as diethylamine) and sulfur
oxides.

Consequently, the compound is classified under the Globally Harmonized System (GHS) with
the GHSO07 (Exclamation Mark) pictogram[1]. The primary toxicological mechanisms include:
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o Dermal and Ocular Irritation: The polarity of the sulfamide group and potential trace amines
can disrupt lipid bilayers in the skin and corneal epithelium, leading to localized
inflammation[1].

» Respiratory Sensitization: Inhalation of fine crystalline dust can cause mechanical and
chemical irritation of the mucous membranes in the upper respiratory tract.

Quantitative Safety Data

The following table summarizes the critical safety and physical parameters required for risk

assessment[1]:
Property | Hazard Parameter Specification
Chemical Name Diethyl(ethylsulfamoyl)amine
CAS Number 1094661-86-5
Molecular Formula CeH16N202S
Molecular Weight 180.27 g/mol
GHS Pictogram GHSO07 (Exclamation Mark)
Signal Word Warning
H302: Harmful if swallowedH315: Causes skin
Hazard Statements irritationH319: Causes serious eye

irritationH335: May cause respiratory irritation

Personal Protective Equipment (PPE) Matrix

To mitigate the hazards outlined above, a robust PPE strategy is mandatory. The following
matrix aligns with2[2], specifically tailored for sulfamide handling.

o Eye/Face Protection: ANSI Z87.1-2010 compliant chemical splash goggles must be worn[2].
Mechanistic Causality: Standard safety glasses lack the orbital seal necessary to prevent
fine sulfamide dust or aerosolized solvent droplets from contacting corneal moisture, which
would trigger an H319 severe irritation response.
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» Hand Protection: Nitrile gloves with a minimum thickness of 0.11 mm are required.
Mechanistic Causality: Nitrile provides an excellent, non-permeable barrier against both the
solid powder and the polar organic solvents (e.g., Dichloromethane, Ethyl Acetate) typically
used to dissolve sulfamides, preventing H315 dermal irritation[2].

o Body Protection: A flame-resistant (FR) lab coat and closed-toe, non-porous shoes.
Mechanistic Causality: Prevents particulate deposition on exposed skin or street clothing,
eliminating the risk of accidental ingestion (H302) via hand-to-mouth transfer.

o Respiratory Protection: All open-container handling must occur within a certified chemical
fume hood maintaining a minimum face velocity of 100 feet per minute (fom). If ventilation is
compromised, a NIOSH-approved N95 particulate respirator or a half-mask with organic
vapor/particulate cartridges is required to prevent H335 respiratory irritation[2].

Experimental Workflow: Reagent Preparation

The synthesis and functionalization of 3 require strict environmental control to maintain high
yields and purity[3]. The following self-validating protocol details the preparation of a 0.1 M
solution of Diethyl(ethylsulfamoyl)amine.

Step-by-Step Methodology

» Pre-Operation Verification: Verify that the chemical fume hood is operational and the sash is
positioned at the correct working height. Equip all required Level D PPE.

» Anti-Static Weighing: Place an anti-static weigh boat on the analytical balance inside the
fume hood. Carefully dispense the required mass of Diethyl(ethylsulfamoyl)amine using a

grounded, non-sparking spatula.

o Validation Check: Sulfamide powders can carry electrostatic charges. Grounding prevents
aerosolization of the powder, ensuring accurate molarity and preventing respiratory
exposure.

e Anhydrous Dissolution: Transfer the weighed powder to a dry, round-bottom flask. Add
anhydrous Dichloromethane (DCM) or Ethyl Acetate (EtOAc) to achieve the target 0.1 M
concentration.
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o Validation Check: Using anhydrous solvents prevents premature hydrolysis of the
sulfamoyl group, ensuring the structural integrity of the bioisostere for downstream
coupling reactions.

 Inert Atmosphere Integration: Seal the flask with a rubber septum. Purge the headspace with
dry Nitrogen (N2) or Argon (Ar) gas for 5 minutes before integrating the vessel into the main
reaction cascade (e.g., a Schlenk line setup).

Workflow Visualization
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Figure 1: Safe Handling and Spill Response Workflow for Diethyl(ethylsulfamoyl)amine.

Spill Response & Disposal Plan
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In the event of an accidental release, immediate and methodical action is required to prevent

exposure and environmental contamination.

Immediate Spill Protocol

Isolation: Alert all personnel in the immediate vicinity. If the spill occurs outside of a ventilated
enclosure, evacuate the area temporarily to allow airborne particulates to settle.

Containment: Cover the spilled powder with a damp, inert absorbent material (such as
vermiculite or sand) to suppress dust generation. Do not use combustible materials like
sawdust.

Collection: Utilizing non-sparking plastic tools, sweep the absorbed mixture into a heavy-
duty, sealable polyethylene hazardous waste bag.

Decontamination: Wash the affected surface with a 5% sodium bicarbonate solution to
neutralize any residual acidic byproducts, followed by copious amounts of water.

Waste Segregation and Disposal

Diethyl(ethylsulfamoyl)amine must never be flushed down the sink or disposed of in general

municipal waste.

Solid Waste: Contaminated PPE, weigh boats, and spill cleanup materials must be
segregated as hazardous chemical waste and clearly labeled: "Contains
Diethyl(ethylsulfamoyl)amine (Irritant)".

Liquid Waste: Disposal depends on the solvent used during the workflow. Solutions in DCM
must be routed to the Halogenated Organic Waste carboy. Solutions in EtOAc must be
routed to the Non-Halogenated Organic Waste carboy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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